Cas no 834894-10-9 (Benzoic acid, 2-hydroxy-, (4-ethenylphenyl)methyl ester)
834894-10-9 structure
Product Name:Benzoic acid, 2-hydroxy-, (4-ethenylphenyl)methyl ester
CAS No:834894-10-9
MF:C16H14O3
MW:254.280564785004
CID:670610
PubChem ID:11207527
Update Time:2025-04-19
Benzoic acid, 2-hydroxy-, (4-ethenylphenyl)methyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 2-hydroxy-, (4-ethenylphenyl)methyl ester
- (4-ethenylphenyl)methyl 2-hydroxybenzoate
- DTXSID90458798
- 834894-10-9
-
- Inchi: 1S/C16H14O3/c1-2-12-7-9-13(10-8-12)11-19-16(18)14-5-3-4-6-15(14)17/h2-10,17H,1,11H2
- InChI Key: ZVJDOTUMTBUCFY-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC=CC=1O)=O)CC1C=CC(C=C)=CC=1
Computed Properties
- Exact Mass: 254.094294304g/mol
- Monoisotopic Mass: 254.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 46.5Ų
Benzoic acid, 2-hydroxy-, (4-ethenylphenyl)methyl ester Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
834894-10-9 (Benzoic acid, 2-hydroxy-, (4-ethenylphenyl)methyl ester) Related Products
- 118-58-1(Benzyl salicylate)
- 118-61-6(Ethyl salicylate)
- 34265-58-2(Ethyl 2-hydroxy-5-methylbenzoate)
- 55211-85-3(ethyl 2-hydroxy-3-methylbenzoate)
- 10484-09-0(Benzoic acid,2-hydroxy-, 2-propen-1-yl ester)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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